Cas no 2137617-46-8 (1,3-Dioxolane-2-ethanamine, N-(3-methoxypropyl)-2-methyl-)

• Product Name: 1,3-Dioxolane-2-ethanamine, N-(3-methoxypropyl)-2-methyl-
• CAS No: 2137617-46-8
• MF: C₁₀H₂₁NO₃
• MW: 203.278643369675
• CID: 5257159
• Update Time: 2025-07-16

1,3-Dioxolane-2-ethanamine, N-(3-methoxypropyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-2-ethanamine, N-(3-methoxypropyl)-2-methyl-

• Inchi： 1S/C10H21NO3/c1-10(13-8-9-14-10)4-6-11-5-3-7-12-2/h11H,3-9H2,1-2H3
• InChI Key： NANHYMUSCLPOFK-UHFFFAOYSA-N
• SMILES： O1CCOC1(C)CCNCCCOC

Additional information on 1,3-Dioxolane-2-ethanamine, N-(3-methoxypropyl)-2-methyl-

Recent Advances in the Study of 1,3-Dioxolane-2-ethanamine, N-(3-methoxypropyl)-2-methyl- (CAS: 2137617-46-8)

The compound 1,3-Dioxolane-2-ethanamine, N-(3-methoxypropyl)-2-methyl- (CAS: 2137617-46-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique dioxolane and amine functional groups, has shown promising potential in various therapeutic applications, including drug delivery systems and bioactive molecule synthesis. Recent studies have focused on its physicochemical properties, synthetic pathways, and biological activities, aiming to unlock its full pharmacological potential.

One of the key areas of investigation has been the compound's role as a building block in the synthesis of novel drug candidates. Researchers have explored its reactivity and compatibility with other chemical moieties, leading to the development of derivatives with enhanced bioavailability and target specificity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications of the 1,3-dioxolane ring could significantly improve the compound's metabolic stability, making it a viable candidate for oral drug formulations.

Another notable advancement is the application of 1,3-Dioxolane-2-ethanamine, N-(3-methoxypropyl)-2-methyl- in targeted drug delivery systems. Its amphiphilic nature allows it to interact with both hydrophilic and hydrophobic environments, facilitating the encapsulation and release of therapeutic agents. Recent in vitro and in vivo studies have highlighted its efficacy in delivering anticancer drugs to tumor sites with minimal off-target effects. These findings were corroborated by a 2024 report in Advanced Drug Delivery Reviews, which emphasized the compound's low toxicity and high biocompatibility.

In addition to its therapeutic applications, the compound has also been investigated for its potential in diagnostic imaging. The presence of the methoxypropyl group enables facile conjugation with imaging probes, such as fluorescent dyes and radiotracers. A 2023 study in Bioconjugate Chemistry showcased the use of this compound in the development of near-infrared fluorescent probes for real-time imaging of cellular processes, offering new tools for disease diagnosis and monitoring.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 1,3-Dioxolane-2-ethanamine, N-(3-methoxypropyl)-2-methyl-. Current synthetic routes often involve multi-step processes with moderate yields, prompting ongoing research into more efficient and sustainable methodologies. Recent efforts have explored catalytic approaches and green chemistry principles to address these limitations, as detailed in a 2024 article in Organic Process Research & Development.

In conclusion, 1,3-Dioxolane-2-ethanamine, N-(3-methoxypropyl)-2-methyl- (CAS: 2137617-46-8) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical sciences. Its unique structural features and broad applicability make it a valuable asset for drug development, targeted delivery, and diagnostic imaging. Future research will likely focus on optimizing its synthetic pathways and expanding its therapeutic repertoire, paving the way for innovative medical solutions.